2-(Piperazin-1-yl)acetonitrile

• IUPAC Name: 2-piperazin-1-ylacetonitrile
• InChI: InChI=1S/C6H11N3/c7-1-4-9-5-2-8-3-6-9/h8H,2-6H2
• InChI Key: XHOHVIKZCDXJNK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC#N
• Molecular Formula: C6H11N3
• DSSTOX Substance ID: DTXSID30573616
• Molecular Weight: 125.17 g/mol
• CAS RN: 58619-56-0

Description

2-(Piperazin-1-yl)acetonitrile , also known as 1-piperazineacetonitrile , is a chemical compound with the molecular formula C₆H₁₃Cl₂N₃ . It is a white crystalline solid and is often encountered as its dihydrochloride salt . The compound contains a piperazine ring and a nitrile functional group.

Synthesis Analysis

The synthesis of 2-(Piperazin-1-yl)acetonitrile involves the reaction of piperazine with acetonitrile. Specific synthetic routes may vary, but this basic reaction yields the desired compound. Researchers have explored various methods to optimize the synthesis and improve yields .

Molecular Structure Analysis

The molecular structure of 2-(Piperazin-1-yl)acetonitrile consists of a piperazine ring (a six-membered heterocycle containing two nitrogen atoms) attached to an acetonitrile group (a nitrile functional group). The dihydrochloride salt form adds two chloride ions to the molecule .

Scientific Research Applications

Chemical Properties and Synthesis

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Anticancer Applications

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Antimicrobial Activity

. For instance, PNT, a derivative of this compound, is taken up more easily by S. epidermidis than by S. .

Preparation of 2-(Piperazin-1-yl) Quinoline Derivatives

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Future Directions

: PubChem: 2-(Piperazin-1-yl)acetonitrile dihydrochloride : Synthesis and biological evaluation of novel N-(piperazin-1-yl)alkyl benzamides as PARP1 inhibitors

Mechanism of Action

Target of Action

The primary target of 2-(Piperazin-1-yl)acetonitrile (PNT) is bacterial cells, specifically strains of Staphylococcus epidermidis, Staphylococcus aureus, and methicillin-resistant S. aureus (MRSA) . It has also been suggested that PNT may inhibit Butyrylcholinesterase (BuChE), a serine hydrolase enzyme .

Mode of Action

PNT exhibits antimicrobial activity by inhibiting DNA gyrase, an enzyme that introduces negative supercoils (or relaxes positive supercoils) into DNA . This inhibition disrupts the supercoiling process, which is essential for the transcription and replication of bacterial DNA, leading to cell disruption . In addition, PNT may inhibit BuChE, which could potentially interfere with neurotransmission .

Biochemical Pathways

The inhibition of dna gyrase suggests that pnt interferes with bacterial dna replication and transcription . The potential inhibition of BuChE suggests that PNT may also affect cholinergic neurotransmission .

Result of Action

The result of PNT’s action is the disruption of bacterial cells, leading to their death . This makes PNT a potential candidate for the development of new antimicrobial agents .

Synthesis routes and methods I

Procedure details

The secondary amine of a functionalized piperazine or piperidine can be alkylated with a haloacetonitrile under basic conditions to yield a cyanomethyl piperazine or piperidine analogue. In a typical procedure N-benzoyl piperazine was added to a solution of chloroacetonitrile and TEA in THF and stirred at r.t. for between 2 and 5 days. A resulting precipitate is removed by filtration, the filtrate is concentrated in vacuo, and the residue purified via chromatography to yield the cyanomethyl intermediate YCH2CN. The alkylation with haloacetonitrile can also be carried out with an alternate base, such as 4-methylmorpholine or diisopropylethyl amine.

Synthesis routes and methods II

Procedure details

To a solution of 30% TFA/CH2Cl2 (10 mL) is added 4-cyanomethyl-piperazine-1-carboxylic acid tert-butyl ester (1.7 g, 6.8 mmol) and the reaction is stirred for 14 h. The reaction is concentrated and chromatoghraphed using silica gel (%1 NH4OH/7% MeOH/CH2Cl2) to isolate piperazin-1-yl-acetonitrile as the free base. 1H NMR (300 MHz, CDCl3) δ4.36 (s, 2H), 3.54 (s, 2H), 3.45 (t, 2H), 3.13 (t, 2H).